Cas no 157366-46-6 (2-(2-Methylphenyl)benzonitrile)

• Product Name: 2-(2-Methylphenyl)benzonitrile
• CAS No: 157366-46-6
• MF: C₁₄H₁₁N
• MW: 193.243843317032
• MDL: MFCD05980950
• CID: 1037749
• PubChem ID: 11217775
• Update Time: 2025-11-05

2-(2-Methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-[1,1'-biphenyl]-2-carbonitrile
• 2-(2-Methylphenyl)benzonitrile
• [1,1'-Biphenyl]-2-carbonitrile, 2'-methyl-
• 2-cyano-2'-methyl-1,1'-biphenyl
• 2'-methylbiphenyl-2-carbonitrile
• 2'-methyl-biphenyl-2-carbonitrile
• ACMC-209dg1
• AGN-PC-004L9Y
• BIP026
• CKDXMVPILZEZSP-UHFFFAOYSA-
• CTK8B0894
• methylbiphenyl-2-carbonitrile
• o-tolylbenzonitrile
• SureCN1472952
• AKOS BH-2115
• 157366-46-6
• ortho-tolylbenzonitrile
• toluene--benzonitrile
• 2-(o-Tolyl)benzonitrile
• SCHEMBL1472952
• MFCD05980950
• CKDXMVPILZEZSP-UHFFFAOYSA-N
• InChI=1/C14H11N/c1-11-6-2-4-8-13(11)14-9-5-3-7-12(14)10-15/h2-9H,1H3
• CS-0447333
• E89818
• DTXSID90459048
• BS-21569
• AKOS002683542
• DB-111471

• MDL： MFCD05980950
• Inchi： 1S/C14H11N/c1-11-6-2-4-8-13(11)14-9-5-3-7-12(14)10-15/h2-9H,1H3
• InChI Key： CKDXMVPILZEZSP-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 193.08923
• Monoisotopic Mass: 193.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 339.8 °C at 760 mmHg
• Flash Point: 160 °C
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-(2-Methylphenyl)benzonitrile

Recent Advances in the Study of 2-(2-Methylphenyl)benzonitrile (CAS: 157366-46-6) in Chemical Biology and Pharmaceutical Research

2-(2-Methylphenyl)benzonitrile (CAS: 157366-46-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzonitrile core and 2-methylphenyl substituent, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a subject of interest for researchers in medicinal chemistry and drug development.

One of the key areas of research involving 2-(2-Methylphenyl)benzonitrile is its role as a building block in the synthesis of more complex molecules. Recent publications have highlighted its utility in the construction of heterocyclic compounds, which are often pivotal in drug discovery. For instance, a 2023 study demonstrated the use of this compound in the synthesis of novel benzimidazole derivatives, which exhibited promising activity against certain cancer cell lines. The study emphasized the compound's versatility and efficiency in multi-step synthetic pathways.

In addition to its synthetic applications, 2-(2-Methylphenyl)benzonitrile has been investigated for its direct biological effects. A 2022 report published in the Journal of Medicinal Chemistry explored its interaction with specific enzyme targets, revealing inhibitory activity against kinases involved in inflammatory pathways. This finding suggests potential applications in the development of anti-inflammatory drugs. The study employed molecular docking and kinetic assays to elucidate the compound's mechanism of action, providing a foundation for further optimization.

Another notable advancement is the exploration of 2-(2-Methylphenyl)benzonitrile in the context of neurodegenerative diseases. A 2023 preclinical study investigated its neuroprotective effects in models of Parkinson's disease, demonstrating its ability to mitigate oxidative stress and neuronal apoptosis. The researchers attributed these effects to the compound's ability to modulate key signaling pathways, such as the Nrf2-ARE pathway, which plays a critical role in cellular defense mechanisms. These findings open new avenues for therapeutic intervention in neurodegenerative disorders.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-Methylphenyl)benzonitrile-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural optimization to enhance these properties, with some derivatives showing improved pharmacokinetic profiles in animal models. For example, a 2024 study reported the development of a prodrug version of the compound, which exhibited enhanced solubility and sustained release characteristics.

In conclusion, 2-(2-Methylphenyl)benzonitrile (CAS: 157366-46-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to therapeutic development, with recent studies highlighting its potential in cancer, inflammation, and neurodegenerative diseases. Continued research efforts are expected to further elucidate its mechanisms and optimize its properties for clinical use, making it a compound of enduring interest in the field.